(3Z)-3-[(dimethylamino)methylidene]-5-[(Z)-(5-oxofuran-2(5H)-ylidene)methyl]furan-2(3H)-one

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: (3Z)-3-(dimethylaminomethylidene)-5-[(Z)-(5-oxofuran-2-ylidene)methyl]furan-2-one
• InChI: InChI=1S/C12H11NO4/c1-13(2)7-8-5-10(17-12(8)15)6-9-3-4-11(14)16-9/h3-7H,1-2H3/b8-7-,9-6-
• InChI Key: YURBPCHZFZUXLF-QOCNPQIPSA-N
• Isomeric SMILES: CN(C)/C=C\1/C=C(OC1=O)/C=C\2/C=CC(=O)O2
• Canonical SMILES: CN(C)C=C1C=C(OC1=O)C=C2C=CC(=O)O2

Description

3-[(Z)-1-(DIMETHYLAMINO)METHYLIDENE]-5-{[5-OXO-2(5H)-FURANYLIDEN]METHYL}-2-FURANONE is a complex organic compound with a unique structure that includes furanone and dimethylamino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Z)-1-(DIMETHYLAMINO)METHYLIDENE]-5-{[5-OXO-2(5H)-FURANYLIDEN]METHYL}-2-FURANONE typically involves multi-step organic reactions. One common method includes the reaction of dimethylamine with a suitable precursor under controlled conditions to form the desired product. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

3-[(Z)-1-(DIMETHYLAMINO)METHYLIDENE]-5-{[5-OXO-2(5H)-FURANYLIDEN]METHYL}-2-FURANONE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The conditions for these reactions can vary widely, but they often require specific temperatures, pressures, and solvents to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can result in a wide range of products, depending on the nature of the substituent introduced.

Scientific Research Applications

3-[(Z)-1-(DIMETHYLAMINO)METHYLIDENE]-5-{[5-OXO-2(5H)-FURANYLIDEN]METHYL}-2-FURANONE has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound may be studied for its potential biological activity, including its interactions with enzymes and other biomolecules.

Medicine: Research may explore its potential therapeutic applications, such as its use as a drug candidate or in drug delivery systems.

Industry: The compound could be used in the development of new materials or as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 3-[(Z)-1-(DIMETHYLAMINO)METHYLIDENE]-5-{[5-OXO-2(5H)-FURANYLIDEN]METHYL}-2-FURANONE involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can lead to changes in the activity of these targets, resulting in various biological effects. The exact pathways involved depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3-[(Z)-1-(DIMETHYLAMINO)METHYLIDENE]-5-{[5-OXO-2(5H)-FURANYLIDEN]METHYL}-2-FURANONE include:

• **2(5H)-Furan